Cas no 2092047-08-8 (2,4-Dichloro-5-fluoroquinoline)

• Product Name: 2,4-Dichloro-5-fluoroquinoline
• CAS No: 2092047-08-8
• MF: C₉H₄Cl₂FN
• MW: 216.039163589478
• MDL: MFCD29089457
• CID: 5041448
• PubChem ID: 131536090
• Update Time: 2026-02-28

2,4-Dichloro-5-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-fluoroquinoline
• ClC1=NC2=CC=CC(=C2C(=C1)Cl)F
• EN300-645223
• SCHEMBL23015239
• MFCD29089457
• BS-45703
• DB-422473
• E74748
• 2092047-08-8

• MDL： MFCD29089457
• Inchi： 1S/C9H4Cl2FN/c10-5-4-8(11)13-7-3-1-2-6(12)9(5)7/h1-4H
• InChI Key： KVYICSLMOSRRIQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C2C=CC=C(C2=1)F)Cl

Computed Properties

• Exact Mass: 214.9704827g/mol
• Monoisotopic Mass: 214.9704827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Dichloro-5-fluoroquinoline

Comprehensive Overview of 2,4-Dichloro-5-fluoroquinoline (CAS No. 2092047-08-8): Properties, Applications, and Industry Insights

2,4-Dichloro-5-fluoroquinoline (CAS No. 2092047-08-8) is a specialized fluoroquinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their versatile biological activities. The unique halogen-substituted structure of this molecule enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its structural adaptability and functional group compatibility.

In recent years, the demand for halogenated quinoline derivatives like 2,4-Dichloro-5-fluoroquinoline has surged, driven by their applications in drug discovery and material science. A growing trend in AI-assisted molecular design has further accelerated interest in such compounds, as computational models predict their utility in targeting specific biological pathways. Searches for "fluoroquinoline synthesis" and "CAS 2092047-08-8 applications" have spiked, reflecting the compound's relevance in cutting-edge research.

The physicochemical properties of 2,4-Dichloro-5-fluoroquinoline contribute to its broad applicability. With a molecular weight of 216.03 g/mol and a halogen-rich framework, it exhibits notable stability under various reaction conditions. This makes it ideal for cross-coupling reactions, a hotspot in modern organic synthesis. Additionally, its electron-withdrawing groups facilitate nucleophilic substitutions, a feature frequently exploited in the development of antimicrobial agents and fluorescence probes.

From an industrial perspective, 2,4-Dichloro-5-fluoroquinoline aligns with the global shift toward sustainable chemistry. Manufacturers are optimizing synthetic routes to minimize waste, leveraging catalytic methodologies to enhance efficiency. Environmental concerns and regulatory pressures have also spurred innovations in green solvent systems for producing such intermediates, addressing queries like "eco-friendly quinoline synthesis" often seen in search analytics.

In the pharmaceutical sector, this compound's structural motif is pivotal for designing kinase inhibitors and antibacterial agents. Its chloro-fluoro substitution pattern mimics bioactive scaffolds found in FDA-approved drugs, fueling its adoption in high-throughput screening libraries. Discussions around "quinoline-based drug candidates" frequently highlight its role in addressing antibiotic resistance, a critical public health challenge.

Emerging applications in material science further underscore the versatility of 2,4-Dichloro-5-fluoroquinoline. Its incorporation into organic semiconductors and photovoltaic materials has been explored, capitalizing on its electron-deficient aromatic system. Such developments resonate with searches for "quinolines in renewable energy," reflecting interdisciplinary interest.

Quality control and analytical characterization of CAS 2092047-08-8 are critical for ensuring reproducibility in research. Advanced techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify purity, a topic frequently queried in academic forums. Suppliers emphasizing batch-to-batch consistency gain traction, as precision is paramount for downstream applications.

In summary, 2,4-Dichloro-5-fluoroquinoline (CAS No. 2092047-08-8) represents a convergence of chemical innovation and multidisciplinary utility. Its prominence in life sciences and advanced materials continues to grow, supported by evolving synthetic strategies and computational tools. As industries prioritize molecular diversity and functional precision, this compound is poised to remain a cornerstone of modern chemistry.